ethyl 1-(3-methoxybenzoyl)-4-(2-phenylethyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(3-methoxybenzoyl)-4-(2-phenylethyl)piperidine-4-carboxylate
• InChI: InChI=1S/C24H29NO4/c1-3-29-23(27)24(13-12-19-8-5-4-6-9-19)14-16-25(17-15-24)22(26)20-10-7-11-21(18-20)28-2/h4-11,18H,3,12-17H2,1-2H3
• InChI Key: XYEWZVLSBUUWLS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)C(=O)C2=CC(=CC=C2)OC)CCC3=CC=CC=C3
• Molecular Formula: C24H29NO4
• Molecular Weight: 395.5 g/mol

Description

Ethyl 1-(3-methoxybenzoyl)-4-(2-phenylethyl)-4-piperidinecarboxylate, also known as EMBP, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. It belongs to the class of piperidinecarboxylate derivatives and has shown promising results in various scientific research applications.

Mechanism of Action

The mechanism of action of ethyl 1-(3-methoxybenzoyl)-4-(2-phenylethyl)-4-piperidinecarboxylate is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain. It also acts as an antioxidant, which protects neurons from oxidative stress. Additionally, it has been shown to increase the levels of serotonin and norepinephrine, which are involved in regulating mood.
Biochemical and Physiological Effects:
ethyl 1-(3-methoxybenzoyl)-4-(2-phenylethyl)-4-piperidinecarboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to improve cognitive function, protect dopaminergic neurons from oxidative stress, and regulate mood. It has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of ethyl 1-(3-methoxybenzoyl)-4-(2-phenylethyl)-4-piperidinecarboxylate is that it is easy to synthesize and has shown promising results in various scientific research applications. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research on ethyl 1-(3-methoxybenzoyl)-4-(2-phenylethyl)-4-piperidinecarboxylate. One of the directions is to further investigate its mechanism of action and optimize its therapeutic potential. Another direction is to study its potential applications in other diseases such as Huntington's disease and multiple sclerosis. Additionally, research can be conducted to investigate the potential side effects of ethyl 1-(3-methoxybenzoyl)-4-(2-phenylethyl)-4-piperidinecarboxylate and to optimize its dosage and administration.
In conclusion, ethyl 1-(3-methoxybenzoyl)-4-(2-phenylethyl)-4-piperidinecarboxylate is a synthetic compound that has shown promising results in various scientific research applications. Its potential therapeutic applications in diseases such as Alzheimer's disease, Parkinson's disease, and depression make it a promising candidate for further research. However, further investigation is needed to fully understand its mechanism of action and optimize its therapeutic potential.

Synthesis Methods

Ethyl 1-(3-methoxybenzoyl)-4-(2-phenylethyl)-4-piperidinecarboxylate can be synthesized through a multi-step process involving the reaction of 3-methoxybenzoyl chloride with 2-phenylethylamine to form 1-(3-methoxybenzoyl)-4-(2-phenylethyl)piperidine. This intermediate is then reacted with ethyl chloroformate to obtain the final product, ethyl 1-(3-methoxybenzoyl)-4-(2-phenylethyl)-4-piperidinecarboxylate.

Scientific Research Applications

Ethyl 1-(3-methoxybenzoyl)-4-(2-phenylethyl)-4-piperidinecarboxylate has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and depression. In Alzheimer's disease, ethyl 1-(3-methoxybenzoyl)-4-(2-phenylethyl)-4-piperidinecarboxylate has been shown to improve cognitive function by inhibiting the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter that is crucial for memory and learning. In Parkinson's disease, ethyl 1-(3-methoxybenzoyl)-4-(2-phenylethyl)-4-piperidinecarboxylate has been shown to protect dopaminergic neurons from oxidative stress, which is a major contributor to the pathogenesis of the disease. In depression, ethyl 1-(3-methoxybenzoyl)-4-(2-phenylethyl)-4-piperidinecarboxylate has been shown to increase the levels of serotonin and norepinephrine, two neurotransmitters that play a crucial role in regulating mood.